Cas no 2680708-31-8 (1-(1-Aminocyclopropyl)-2-bromoethan-1-one)

• Product Name: 1-(1-Aminocyclopropyl)-2-bromoethan-1-one
• CAS No: 2680708-31-8
• MF: C₅H₈BrNO
• MW: 178.02712059021
• CID: 5976598
• PubChem ID: 165914138
• Update Time: 2025-07-02

1-(1-Aminocyclopropyl)-2-bromoethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminocyclopropyl)-2-bromoethan-1-one
• EN300-6994555
• 2680708-31-8
• 1-(1-Aminocyclopropyl)-2-bromoethan-1-one

• Inchi： 1S/C5H8BrNO/c6-3-4(8)5(7)1-2-5/h1-3,7H2
• InChI Key： NZXKVECBKPXNCN-UHFFFAOYSA-N
• SMILES： BrCC(C1(CC1)N)=O

Computed Properties

• Exact Mass: 176.97893g/mol
• Monoisotopic Mass: 176.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-(1-Aminocyclopropyl)-2-bromoethan-1-one

Recent Advances in the Study of 1-(1-Aminocyclopropyl)-2-bromoethan-1-one (CAS: 2680708-31-8)

1-(1-Aminocyclopropyl)-2-bromoethan-1-one (CAS: 2680708-31-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropylamine and bromoethyl ketone functional groups, has shown promising potential in various applications, including drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a subject of intense research interest.

The synthesis of 1-(1-Aminocyclopropyl)-2-bromoethan-1-one has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel synthetic route that improves yield and purity, addressing previous challenges in its preparation. The compound's reactivity, particularly its ability to act as an electrophile, has been exploited in the design of covalent inhibitors targeting specific enzymes involved in disease pathways.

In terms of biological activity, 1-(1-Aminocyclopropyl)-2-bromoethan-1-one has been investigated for its potential as a building block in the development of protease inhibitors. A recent study demonstrated its efficacy in forming stable covalent adducts with the active site of serine proteases, which are implicated in conditions such as inflammation and cancer. This finding opens new avenues for the design of targeted therapies with improved specificity and potency.

Furthermore, the compound's pharmacokinetic properties have been explored in preclinical models. Research indicates that 1-(1-Aminocyclopropyl)-2-bromoethan-1-one exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as potential off-target effects and toxicity profiles require thorough investigation in future studies.

In conclusion, 1-(1-Aminocyclopropyl)-2-bromoethan-1-one (CAS: 2680708-31-8) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its unique structural features and reactivity profile offer numerous opportunities for innovation in drug design and therapeutic applications. Continued research efforts are essential to fully unlock its potential and address existing limitations.